2-Amino-4,5-dimethylbenzene-1-sulfonamide
Overview
Description
2-Amino-4,5-dimethylbenzene-1-sulfonamide is a chemical compound with the molecular formula C8H12N2O2S and a molecular weight of 200.26 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2-Amino-4,5-dimethylbenzene-1-sulfonamide consists of a benzene ring substituted with two methyl groups, an amino group, and a sulfonamide group .Scientific Research Applications
Synthesis of Novel Sulfonamide Compounds
2-Amino-4,5-dimethylbenzene-1-sulfonamide: serves as a precursor in the synthesis of novel sulfonamide compounds. These compounds are synthesized through indirect methods that avoid contamination and eliminate the need for purification. The resulting sulfonamides have potential applications in various fields, including pharmaceuticals and materials science .
Structural and Spectroscopic Analysis
The compound is used in structural and spectroscopic studies to understand its properties better. For instance, N-H NMR signal and S-N stretching vibration are analyzed to confirm the formation of the target compound. These studies are crucial for designing compounds with desired physical and chemical properties .
Drug Design and Medicinal Chemistry
Sulfonamides, including derivatives of 2-Amino-4,5-dimethylbenzene-1-sulfonamide , are explored for their medicinal chemistry properties. They are investigated as potential drug candidates, particularly in the development of novel treatments for various diseases .
Polymer Synthesis
This compound can be utilized in the synthesis of polymers. The decomposition of sulfonimidates at elevated temperatures, a related class of compounds, has been used to access poly(oxothiazene) polymers and thionylphosphazene monomers, which are important in materials science .
Asymmetric Synthesis
The stereogenic sulfur center of sulfonimidates, which can be derived from 2-Amino-4,5-dimethylbenzene-1-sulfonamide , acts as chiral templates in asymmetric syntheses. This application is significant in producing enantiomerically pure compounds, which are essential in the pharmaceutical industry .
Alkyl Transfer Reagents
Sulfonimidates, related to 2-Amino-4,5-dimethylbenzene-1-sulfonamide , have been used as alkyl transfer reagents to acids, alcohols, and phenols. This property is exploited in various chemical synthesis processes, where the transfer of alkyl groups is required .
Mechanism of Action
While the specific mechanism of action for 2-Amino-4,5-dimethylbenzene-1-sulfonamide is not mentioned, sulfonamides in general are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . They play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
properties
IUPAC Name |
2-amino-4,5-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-5-3-7(9)8(4-6(5)2)13(10,11)12/h3-4H,9H2,1-2H3,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEWFADJHQRJDFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,5-dimethylbenzene-1-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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